Verinurad
Verinurad
Verinurad, also known as RDEA3170, is an organic anion transporter URAT1 (SLC22A12) inhibitor, is being developed by Ardea Biosciences (a subsidiary of AstraZeneca) for the treatment of gout and hyperuricaemia.
Brand Name:
Vulcanchem
CAS No.:
1352792-74-5
VCID:
VC0546696
InChI:
InChI=1S/C20H16N2O2S/c1-20(2,19(23)24)25-18-9-10-22-12-17(18)16-8-7-13(11-21)14-5-3-4-6-15(14)16/h3-10,12H,1-2H3,(H,23,24)
SMILES:
CC(C)(C(=O)O)SC1=C(C=NC=C1)C2=CC=C(C3=CC=CC=C32)C#N
Molecular Formula:
C20H16N2O2S
Molecular Weight:
348.42
Verinurad
CAS No.: 1352792-74-5
Inhibitors
VCID: VC0546696
Molecular Formula: C20H16N2O2S
Molecular Weight: 348.42
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1352792-74-5 |
|---|---|
| Product Name | Verinurad |
| Molecular Formula | C20H16N2O2S |
| Molecular Weight | 348.42 |
| IUPAC Name | 2-[3-(4-cyanonaphthalen-1-yl)pyridin-4-yl]sulfanyl-2-methylpropanoic acid |
| Standard InChI | InChI=1S/C20H16N2O2S/c1-20(2,19(23)24)25-18-9-10-22-12-17(18)16-8-7-13(11-21)14-5-3-4-6-15(14)16/h3-10,12H,1-2H3,(H,23,24) |
| Standard InChIKey | YYBOLPLTQDKXPM-UHFFFAOYSA-N |
| SMILES | CC(C)(C(=O)O)SC1=C(C=NC=C1)C2=CC=C(C3=CC=CC=C32)C#N |
| Appearance | Solid powder |
| Description | Verinurad, also known as RDEA3170, is an organic anion transporter URAT1 (SLC22A12) inhibitor, is being developed by Ardea Biosciences (a subsidiary of AstraZeneca) for the treatment of gout and hyperuricaemia. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO, not in water |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | RDEA3170; RDEA-3170; RDEA 3170; Verinurad |
| Reference | 1: Diaz-Torné C, Perez-Herrero N, Perez-Ruiz F. New medications in development for the treatment of hyperuricemia of gout. Curr Opin Rheumatol. 2015 Mar;27(2):164-9. doi: 10.1097/BOR.0000000000000146. Review. PubMed PMID: 25603039. |
| PubChem Compound | 54767229 |
| Last Modified | Nov 11 2021 |
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